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Compound of Interest

(2,4,6-
Compound Name:

Trichlorophenyl)methanamine
CAS No.: 101084-06-4

Cat. No.: B3198207

Get Quote

\ J

Molecular Weight: 210.49 g/mol (Average)

Executive Summary

(2,4,6-Trichlorophenyl)methanamine is a high-value intermediate used in the synthesis of
agrochemicals and pharmaceutical ligands. Its structural rigidity, governed by the steric bulk of
chlorine atoms at the ortho positions (2,6), creates a unique spectroscopic signature. This
guide provides the diagnostic criteria required to confirm the identity of this molecule,
distinguishing it from potential regioisomers (e.g., 2,4,5-trichloro analogs) and synthetic

impurities.

Mass Spectrometry (MS): Isotopic Sighatures &
Fragmentation

The most definitive confirmation of (2,4,6-Trichlorophenyl)methanamine arises from its mass
spectrum, specifically the isotopic abundance resulting from three chlorine atoms.
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Isotopic Cluster Analysis (Molecular lon)

Chlorine exists naturally as

(75.8%) and

(24.2%). A molecule with three chlorine atoms exhibits a characteristic M+ cluster distribution
(M, M+2, M+4, M+6).

Theoretical Intensity Ratio for
Cluster:
e m/z 209 (M): 100% (Base peak of cluster, containing three

)

e m/z 211 (M+2): ~96% (Contains two

and one

)

e m/z 213 (M+4): ~31% (Contains one

and two

)

e m/z 215 (M+6): ~3% (Contains three

Note: The presence of this "picket fence" pattern is the primary diagnostic for the trichlorinated

core.

Fragmentation Pathways (El - 70eV)

The fragmentation follows standard benzylic amine pathways, but is heavily influenced by the
stability of the halogenated ring.
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o Alpha-Cleavage: The dominant pathway is the loss of the amine radical or ammonia, but in
benzylamines, the cleavage often occurs at the benzylic bond.

e Tropylium lon Formation: The loss of

(16 Da) or

(30 Da) generates a resonance-stabilized trichlorobenzyl cation or trichlorotropylium ion (m/z
~179).

MS Fragmentation Logic Flow

The following diagram illustrates the logical decay of the parent ion.
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Caption: Figure 1: Predicted Electron Impact (El) fragmentation pathway for (2,4,6-
Trichlorophenyl)methanamine.

Nuclear Magnetic Resonance (NMR)

The high symmetry of the 2,4,6-substitution pattern simplifies the NMR spectrum, making it an
excellent tool for purity assay.

Symmetry Analysis ()

The molecule possesses a

axis of rotation passing through C1 and C4.
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e Protons at C3 and C5 are chemically equivalent.

e Chlorines at C2 and C6 are chemically equivalent.

Predicted 1H NMR Data (CDCI3, 400 MHz)

Based on substituent additivity rules (Curphy-Morrison) and analogous compounds (e.g., 2,4,6-
trichlorotoluene):

Proton o ] ] Diagnostic
. Multiplicity Shift (6 ppm) Integration
Environment Notes

Appears as a
sharp singlet due
) to equivalence.
Ar-H (C3, C5) Singlet (s) 7.30-7.45 2H
No ortho-
coupling is

possible.

Shifted downfield
due to the
. . electron-
Benzylic (-CH2-) Singlet (s) 3.90-4.10 2H ) ]
withdrawing
nature of the ring

and Cl atoms.

Highly variable.
Chemical shift
depends on
Amine (-NH2) Broad (br s) 1.50 — 2.00 2H concentration,
solvent, and

water content.[1]

exchangeable.

Critical impurity check: If you see a doublet in the aromatic region, the symmetry is broken,
indicating a regioisomer (e.g., 2,3,6- or 2,4,5-trichloro).
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Predicted 13C NMR Data (Decoupled)

Carbon

. Shift (6 ppm) Type Notes
Environment

Attached to the

C1 (Quaternary) ~135.0 C-CH2
methylene group.
Ortho carbons.
C2, C6 (Quaternary) ~136.5 C-Cl ]
Equivalent.
C4 (Quaternary) ~133.0 C-Cl Para carbon.
Meta carbons.
C3, C5 (Methine) ~128.5 CH Equivalent. High
intensity.
Benzylic (-CH2-) ~40.0-45.0 CH2

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy is useful here primarily for monitoring the presence of the amine group
and the carbon-chlorine bonds.

Functional Group Assighments

N-H Stretching (Primary Amine): Two bands (symmetric and asymmetric) typically found
between 3300 — 3400 cm~*. These may be weak if the sample is an HCI salt.

e C-H Stretching (Aromatic): Weak bands just above 3000 cm~1.[2]
¢ C=C Ring Breathing: Characteristic aromatic double bond stretches at 1450 — 1600 cm~1.

o C-CI Stretching: Strong, diagnostic bands in the fingerprint region, specifically 600 — 800
cm~1. The presence of multiple Cl atoms usually results in a broad or multi-peaked
absorption here.

Experimental Protocols (Self-Validating Systems)
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To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), the following
protocols are designed to minimize artifacts (like solvent peaks or water exchange) that
confuse spectral interpretation.

Protocol: NMR Sample Preparation

Objective: Obtain a spectrum where the labile

protons are distinct and integration is accurate.

e Solvent Choice: Use DMSO-d6 rather than

if the amine peak is critical. DMSO hydrogen bonds with the amine, sharpening the peak and
shifting it downfield (often to ~3-4 ppm), making it easier to integrate.

e Drying: Ensure the sample is dry. Water signals in DMSO overlap with the benzylic region.
e Acquisition:
o Pulse Angle: 30°.

o Relaxation Delay (d1): Set to > 5 seconds. The quaternary carbons and isolated aromatic
protons have long T1 relaxation times. Short delays will under-integrate the aromatic
signal relative to the aliphatic ones.

Protocol: GC-MS Purity Check

Objective: Confirm the trichloro-isomer distribution.
e Column: Non-polar capillary column (e.g., HP-5ms or DB-5), 30m x 0.25mm.
e Temperature Program:

o Start: 60°C (Hold 2 min).

o Ramp: 20°C/min to 280°C.

o Hold: 5 min.
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» Validation: Look for the "Chlorine Cluster” (Section 2.1) at the apex of the major peak. If the
M+2 peak is approx 33% of M (instead of ~96%), you likely have a di-chloro impurity.

Synthesis Context & Impurity Profiling
Understanding the source of the compound aids in interpreting "ghost peaks" in the spectra.
Common Route: Reduction of 2,4,6-trichlorobenzonitrile.
e Impurity A (Starting Material): 2,4,6-Trichlorobenzonitrile.[3]
o IR: Sharp peak at ~2230 cm~* (C=N).
o NMR: No methylene peak; aromatic protons shifted downfield.
e Impurity B (Dimer): Secondary amine formation (Bis(2,4,6-trichlorobenzyl)amine).

o MS: Molecular ion at ~400+ Da.

1,3,5-Trichlorobenzene

Cyanation

2,4,6-Trichlorobenzonitrile

Reduction (LiAIH4 or H2/Cat)

(2,4,6-Trichlorophenyl)methanamine

Over-alkylation (Side Rxn)

Impurity: Dimer
(Secondary Amine)
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Caption: Figure 2: Synthetic origin and potential impurity generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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